(Z)-methyl 2-(6-fluoro-2-((3-methoxybenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
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Overview
Description
Scientific Research Applications
Chemical Synthesis and Modification
The chemical synthesis of compounds related to (Z)-methyl 2-(6-fluoro-2-((3-methoxybenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate, such as (Z)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-[(fluoromethoxy)imino]acetic acid, is significant in the modification of cephalosporin antibiotics. These modifications are achieved through various chemical synthesis routes, often involving elements like fluoromethoxyimino and thiadiazol, which contribute to the compound's utility in antibiotic development (Kanai et al., 1993).
Antimicrobial Properties
Research has demonstrated the antimicrobial properties of related benzothiazole-imino-benzoic acid ligands and their metal complexes, derived from amino-benzothiazole. These compounds, which share structural similarities with this compound, show significant activity against various bacterial strains causing human epidemic infections (Mishra et al., 2019).
Application in Cancer Research
Compounds structurally related to this compound, specifically isoxazole derivatives, have been explored for their anti-cancer properties. These derivatives have shown cytotoxicity against various cancer cell lines, such as Colo205, U937, MCF7, and A549, indicating their potential application in cancer research (Kumbhare et al., 2014).
Green Chemistry Synthesis
Efforts in green chemistry have led to the synthesis of functionally similar compounds using environmentally friendly methods. An example is the efficient synthesis of 2-(2-((4-Methoxybenzoyl)imino)-4-(4methoxyphenyl)thiazol-3(2H)-yl)-2-phenylacetic acid, a compound related to this compound, achieved through a three-component tandem reaction in ionic liquid media. This approach highlights the potential for sustainable and eco-friendly synthesis methods in chemical research (Shahvelayati et al., 2017).
Future Directions
Properties
IUPAC Name |
methyl 2-[6-fluoro-2-(3-methoxybenzoyl)imino-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O4S/c1-24-13-5-3-4-11(8-13)17(23)20-18-21(10-16(22)25-2)14-7-6-12(19)9-15(14)26-18/h3-9H,10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFMLYSHCYOXBJV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)F)CC(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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